Cas no 428820-82-0 ([3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid)

[3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid structure
428820-82-0 structure
Product Name:[3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid
CAS No:428820-82-0
MF:C13H18BNO6
MW:295.096124172211
CID:4672845
Update Time:2023-08-14

[3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-borono-5-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1-methyl ester
    • [3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid
    • Inchi: 1S/C13H18BNO6/c1-13(2,3)21-12(17)15-10-6-8(11(16)20-4)5-9(7-10)14(18)19/h5-7,18-19H,1-4H3,(H,15,17)
    • InChI Key: PLVWSJLJTXOVHI-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(B(O)O)C=C(C(=O)OC)C=1)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 381
  • Topological Polar Surface Area: 105

[3-Methoxycarbonyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid Pricemore >>

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